2-(4-Bromo-2-chlorophenoxy)acetohydrazide
Overview
Description
2-(4-Bromo-2-chlorophenoxy)acetohydrazide is a useful research compound. Its molecular formula is C8H8BrClN2O2 and its molecular weight is 279.52 g/mol. The purity is usually 95%.
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Scientific Research Applications
Nonlinear Optical Properties
A study on a similar organic hydrazide derivative, 2-(4-chlorophenoxy)-N'-[(1E)-1-(4-methylphenyl) ethylidene] acetohydrazide, highlighted its potential in nonlinear optical applications due to its significant two-photon absorption, demonstrated through open aperture Z-Scan data. This suggests that derivatives like 2-(4-Bromo-2-chlorophenoxy)acetohydrazide could also exhibit notable nonlinear optical properties, making them candidates for optical limiting applications (Purandara et al., 2019).
Antimicrobial Activity
Another study on 4-oxo-thiazolidine derivatives, derived from a related compound, 2-(4-chlorophenoxy)-acetohydrazide, showcased the antimicrobial potential of these derivatives. Given the structural similarity, it's plausible that this compound derivatives could also possess antimicrobial properties, offering a basis for the development of new antimicrobial agents (Patel et al., 2009).
Pesticidal Applications
Research on derivatives of N-(hydroxyalkyl)-4-chlorophenoxyacetamide, a class closely related to this compound, demonstrated their potential as pesticides. This indicates that structurally similar compounds, including those derived from this compound, might also serve as effective pesticides, contributing to agricultural chemical research (Olszewska et al., 2009).
Photocatalytic Degradation
A study focused on the photocatalytic degradation of various organic pollutants, including phenoxyacetic acid derivatives, in aqueous suspensions of titanium dioxide. This suggests the potential of this compound and its derivatives in environmental remediation through photocatalytic processes, aiding in the degradation of hazardous compounds (Bahnemann et al., 2007).
Safety and Hazards
Properties
IUPAC Name |
2-(4-bromo-2-chlorophenoxy)acetohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrClN2O2/c9-5-1-2-7(6(10)3-5)14-4-8(13)12-11/h1-3H,4,11H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDFWXVTXLGVPLV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)Cl)OCC(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50409029 |
Source
|
| Record name | 2-(4-bromo-2-chlorophenoxy)acetohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50409029 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.52 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
588680-03-9 |
Source
|
| Record name | 2-(4-bromo-2-chlorophenoxy)acetohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50409029 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
